Cas no 1862732-23-7 (Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate)

• Product Name: Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate
• CAS No: 1862732-23-7
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6323364
• PubChem ID: 165665465
• Update Time: 2025-10-30

Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate
• EN300-1830319
• 1862732-23-7
• Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate

• Inchi： 1S/C11H20O3/c1-8-3-5-9(6-4-8)7-10(12)11(13)14-2/h8-10,12H,3-7H2,1-2H3
• InChI Key： KPXGNRFZFWUKAY-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate

Research Briefing on Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate (CAS: 1862732-23-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate (CAS: 1862732-23-7) as a promising compound with diverse applications. This ester derivative, characterized by its unique structural features, has garnered attention for its potential in drug development, particularly in modulating biological pathways and enhancing drug delivery systems. The compound's chiral center and hydrophobic cyclohexyl moiety contribute to its selective interactions with biological targets, making it a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate, focusing on its role as a prodrug or intermediate in the development of anti-inflammatory agents. The research demonstrated that the compound's ester group facilitates improved membrane permeability, while the hydroxyl group enables targeted modifications to enhance binding affinity to cyclooxygenase-2 (COX-2). These findings suggest its potential utility in designing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In parallel, a preprint article from BioRxiv (2024) investigated the compound's application in lipid nanoparticle (LNP) formulations for mRNA delivery. The study revealed that Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate could serve as a stabilizing excipient, improving the shelf-life and transfection efficiency of LNPs. Molecular dynamics simulations indicated that the compound's amphiphilic properties promote optimal packing density in lipid bilayers, addressing a critical challenge in nucleic acid therapeutics. This aligns with industry trends toward optimizing LNP technology for vaccines and gene therapies.

Further analytical characterization of 1862732-23-7 was reported in Analytical and Bioanalytical Chemistry (2023), where researchers developed a high-performance liquid chromatography (HPLC) method for its quantification in complex biological matrices. The method achieved a detection limit of 0.1 ng/mL, enabling precise pharmacokinetic studies. Notably, the compound exhibited favorable metabolic stability in human liver microsome assays, with a half-life exceeding 120 minutes, suggesting reduced first-pass metabolism concerns for oral formulations.

Emerging patent applications (WO202318764A1, 2023) have expanded the compound's utility scope, disclosing its incorporation into photo-responsive drug delivery systems. The 4-methylcyclohexyl group was found to enhance light-triggered release kinetics when combined with ortho-nitrobenzyl linkers, demonstrating >80% payload release within 5 minutes of UV exposure. This innovation addresses precision medicine needs in dermatology and oncology applications where spatiotemporal control of drug release is critical.

Despite these advances, challenges remain in scaling up the asymmetric synthesis of 1862732-23-7 with high enantiomeric excess (>99% ee). Recent catalysis research (ACS Catalysis, 2024) proposed a novel biocatalytic route using engineered ketoreductases, achieving 92% yield and 98% ee under mild conditions. This green chemistry approach significantly improves upon traditional metal-catalyzed methods and aligns with pharmaceutical industry demands for sustainable manufacturing processes.

In conclusion, Methyl 2-hydroxy-3-(4-methylcyclohexyl)propanoate (1862732-23-7) represents a multifaceted compound with demonstrated and potential applications across drug development, delivery systems, and analytical methodologies. Ongoing research continues to uncover new dimensions of its utility, particularly in addressing formulation challenges for biologics and targeted therapies. Future directions may explore its role in covalent inhibitor design and as a building block for macrocyclic therapeutics, warranting continued investment in structure-activity relationship studies and process optimization.